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Compound of Interest

Compound Name: Carbonyl fluoride

Cat. No.: B1217172 Get Quote

An In-depth Technical Guide to Carbonyl Fluoride
For Researchers, Scientists, and Drug Development Professionals

Introduction
Carbonyl fluoride (COF₂), also known as fluorophosgene, is a highly reactive and versatile

chemical compound. Due to its unique properties as a fluorinating agent, it serves as a critical

building block in the synthesis of a wide array of organofluorine compounds. The strategic

incorporation of fluorine into molecules is a cornerstone of modern drug discovery, often

enhancing metabolic stability, binding affinity, and bioavailability. This guide provides a

comprehensive overview of the chemical and physical properties of carbonyl fluoride, detailed

experimental protocols for its synthesis, its reactivity profile, and its applications in research

and development, particularly in the context of medicinal chemistry and PET imaging.

Core Properties of Carbonyl Fluoride
Carbonyl fluoride is a colorless, pungent, and highly toxic gas at standard conditions. Its high

reactivity stems from the electrophilic nature of the carbonyl carbon, which is susceptible to

nucleophilic attack.
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Property Value Reference(s)

CAS Number 353-50-4
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Molecular Formula COF₂
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Molecular Weight 66.01 g/mol
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Boiling Point -83 °C
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Melting Point -114 °C
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Appearance Colorless gas
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Odor Pungent
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Solubility in Water Reacts
[1][2][3][4][5][6][7][8][9][10][11]

[12][13]

Spectroscopic Data
Technique Key Features

Infrared (IR) Spectroscopy

Strong absorption band corresponding to the

C=O stretch is observed around 1928-1945

cm⁻¹.[2][4][6]

Mass Spectrometry (MS)
The molecular ion peak (M⁺) is observed at m/z

66.[9]

¹⁹F Nuclear Magnetic Resonance (NMR)

The chemical shift for the fluorine atoms in

carbonyl fluoride is in the range of -20 to -70

ppm relative to CFCl₃.[11]
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Synthesis of Carbonyl Fluoride
Several methods are available for the synthesis of carbonyl fluoride. The choice of method

often depends on the scale and the available starting materials.

Experimental Protocol 1: Synthesis from Phosgene and
Sodium Fluoride
This is a common laboratory-scale synthesis.

Materials:

Phosgene (COCl₂) or a phosgene surrogate like triphosgene

Anhydrous sodium fluoride (NaF)

Acetonitrile (anhydrous)

Procedure:

A stirred suspension of anhydrous sodium fluoride in acetonitrile is prepared in a reaction

vessel equipped with a cooling system.

A solution of phosgene in acetonitrile is added dropwise to the suspension while maintaining

a controlled temperature.

The reaction progress is monitored by gas chromatography.

Upon completion, the gaseous carbonyl fluoride is collected, typically through cryogenic

trapping.

Experimental Protocol 2: Synthesis of [¹¹C]Carbonyl
Difluoride for PET Imaging
This protocol details the synthesis of radiolabeled carbonyl fluoride for use in positron

emission tomography (PET).[1][2]

Materials:
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[¹¹C]Carbon dioxide ([¹¹C]CO₂) from a cyclotron

Molybdenum

Silver(II) fluoride (AgF₂)

Helium (carrier gas)

Procedure:

[¹¹C]CO₂ is reduced to [¹¹C]carbon monoxide ([¹¹C]CO) by passing it over molybdenum at

875 °C.[2]

The resulting [¹¹C]CO is carried by a helium stream through a stainless steel column packed

with AgF₂ at room temperature.[1]

The single-pass gas-phase conversion yields [¹¹C]carbonyl difluoride quantitatively.[1]

The [¹¹C]COF₂ can be used immediately for subsequent labeling reactions.[1]

Reactivity and Applications in Organic Synthesis
Carbonyl fluoride is a versatile reagent for the introduction of fluorine into organic molecules.

Its reactivity is dominated by nucleophilic attack at the carbonyl carbon.

Hydrolysis: It reacts readily with water to form carbon dioxide and hydrogen fluoride.

Reaction with Alcohols: Carbonyl fluoride reacts with alcohols to produce fluoroformates.

Reaction with Amines: It reacts with amines to yield carbamoyl fluorides.

Fluorination of Carbonyl Compounds: Carbonyl fluoride can convert ketones and

aldehydes into gem-difluorides.
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Caption: General reaction pathway of carbonyl fluoride with nucleophiles.

Application in Drug Development: PET Imaging
A significant application of carbonyl fluoride in drug development is the synthesis of ¹¹C-

labeled PET tracers. [¹¹C]Carbonyl difluoride is an efficient reagent for introducing a

[¹¹C]carbonyl group into various heterocyclic scaffolds, which are common motifs in

pharmaceutical compounds.[1]

The workflow for producing a PET tracer using [¹¹C]COF₂ involves its synthesis from cyclotron-

produced [¹¹C]CO₂, followed by reaction with a suitable precursor molecule to form the desired

radiolabeled compound.

[11C]COF2 Synthesis

Radiolabeling
Application

[11C]CO2
(from Cyclotron)

[11C]COReduction (Mo, 875°C)
[11C]COF2

Fluorination (AgF2)

[11C]Labeled PET Tracer

Labeling Reaction

Precursor Molecule
(e.g., diamine)

PET Imaging in
Drug Development Studies
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Click to download full resolution via product page

Caption: Experimental workflow for the synthesis and application of [¹¹C]COF₂ in PET imaging.

Safety Considerations
Carbonyl fluoride is a highly toxic and corrosive gas. It reacts with moisture to produce

hydrogen fluoride. All manipulations should be carried out in a well-ventilated fume hood with

appropriate personal protective equipment, including respiratory protection.

Conclusion
Carbonyl fluoride is a valuable reagent for the synthesis of fluorinated organic compounds. Its

utility extends from general organic synthesis to specialized applications in drug development,

such as the production of PET tracers. A thorough understanding of its properties, synthesis,

and reactivity is essential for its safe and effective use in a research setting. The methodologies

and data presented in this guide are intended to provide a solid foundation for researchers,

scientists, and drug development professionals working with this important chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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